BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 2-Methyl-8-quinolinol 1-oxide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Methyl-8-quinolinol 1-oxide

cat. No.: B1608998

An In-depth Technical Guide to the Synthesis of 2-Methyl-8-quinolinol 1-oxide

Introduction

2-Methyl-8-quinolinol 1-oxide, a derivative of the well-known chelating agent 8-
hydroxyquinoline, is a compound of significant interest in medicinal chemistry and materials
science. The introduction of an N-oxide functionality to the quinoline scaffold can modulate its
electronic properties, bioavailability, and coordination chemistry, opening avenues for the
development of novel therapeutic agents and functional materials. For instance, 8-
hydroxyquinoline and its derivatives have been explored for their antibacterial, antifungal,
neuroprotective, and anti-HIV activities.[1] This guide provides a comprehensive overview of
the synthesis of 2-Methyl-8-quinolinol 1-oxide, intended for researchers, scientists, and
professionals in drug development. The synthesis is presented in two main stages: the
preparation of the precursor 2-Methyl-8-quinolinol and its subsequent N-oxidation.

Section 1: Retrosynthetic Analysis and Synthesis
Strategy

A logical retrosynthetic analysis of 2-Methyl-8-quinolinol 1-oxide reveals that the target
molecule can be obtained from the direct oxidation of the nitrogen atom of 2-Methyl-8-
quinolinol. The precursor, 2-Methyl-8-quinolinol, can be synthesized through a Doebner-von
Miller reaction, which involves the reaction of o-aminophenol with crotonaldehyde.

The overall synthetic workflow is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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